2-(Phenoxymethyl)furan: Chemical Properties, Synthesis, and Applications in Drug Development and Flavor Chemistry
2-(Phenoxymethyl)furan: Chemical Properties, Synthesis, and Applications in Drug Development and Flavor Chemistry
A Technical Whitepaper for Research Scientists and Drug Development Professionals
Executive Summary
As drug development paradigms shift toward exploring novel heterocyclic scaffolds, 2-(phenoxymethyl)furan (commonly known as furfuryl phenyl ether) has emerged as a compound of significant interest. Originally characterized for its organoleptic properties in flavor chemistry, this furan ether is increasingly utilized as a synthetic intermediate and a structural probe in pharmacokinetic assays. This whitepaper provides a rigorous, peer-level analysis of its physicochemical properties, synthetic methodologies, and metabolic liabilities, designed specifically to guide application scientists and medicinal chemists in experimental design.
Physicochemical Properties & Structural Dynamics
The molecular architecture of 2-(phenoxymethyl)furan consists of an electron-rich furan ring linked to a phenyl ring via an oxymethyl bridge. While the ether linkage provides a degree of conformational flexibility, the furan ring itself is highly susceptible to electrophilic attack and oxidative metabolism. Understanding these baseline properties is critical for predicting downstream behavior in both synthetic scaling and in vivo assays[1].
Quantitative Data Summary
| Property | Value |
| IUPAC Name | 2-(phenoxymethyl)furan |
| Common Synonyms | Furfuryl phenyl ether, 2-phenoxymethyl furan |
| CAS Registry Number | 4437-23-4 |
| Molecular Formula | C11H10O2 |
| Molecular Weight | 174.20 g/mol |
| Physical State | Yellow to pale yellow to colorless oil |
| Boiling Point | ~110 °C at 15 mmHg |
Data compiled from PubChem and commercial chemical specifications[1],,[2].
Synthetic Methodologies: Causality and Validation
As a Senior Application Scientist, I approach synthesis not as a mere recipe, but as a sequence of logical, chemically driven decisions. The following protocols detail two distinct pathways for synthesizing 2-(phenoxymethyl)furan, emphasizing the causality behind reagent selection and establishing self-validating checkpoints to ensure protocol integrity.
Protocol 1: Nucleophilic Substitution (Williamson-Type Etherification)
Rationale: The classical approach utilizes a phenoxide nucleophile attacking a furfuryl electrophile. This method is highly scalable and cost-effective[2].
-
Step 1: Preparation of the Nucleophile. Dissolve phenol (1.0 eq) in anhydrous dimethylformamide (DMF). Slowly add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) at 0 °C.
-
Causality: DMF is chosen as a polar aprotic solvent because it heavily solvates the sodium cation, leaving the phenoxide anion unsolvated, highly nucleophilic, and primed for an SN2 attack. The 0 °C temperature controls the exothermic deprotonation, preventing solvent degradation.
-
Validation Checkpoint: The cessation of hydrogen gas evolution is a self-validating physical indicator that alkoxide formation is 100% complete.
-
-
Step 2: Electrophilic Addition. Add furfuryl bromide (1.0 eq) dropwise to the reaction mixture.
-
Step 3: Reaction Propagation. Heat the mixture to reflux (or 80 °C) for 6 hours under a nitrogen atmosphere.
-
Step 4: In-Process Monitoring. Monitor the reaction via Thin-Layer Chromatography (TLC) using a Silica gel stationary phase and Hexanes:EtOAc (9:1) mobile phase.
-
Validation Checkpoint: The reaction is self-validating when the TLC spot corresponding to the furfuryl bromide completely disappears, confirming quantitative conversion before proceeding to the quench.
-
-
Step 5: Workup and Purification. Quench with cold water, extract with diethyl ether (3 x 25 mL). Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify via vacuum distillation (b.p. 110 °C at 15 mmHg) to yield the final product[2].
Fig 1. Step-by-step synthetic workflow for 2-(phenoxymethyl)furan via Williamson etherification.
Protocol 2: Copper(II)-Catalyzed Cross-Coupling
Rationale: For substrates sensitive to strong bases, a Chan-Lam-Evans type coupling using potassium organotrifluoroborate salts and aliphatic alcohols provides a milder alternative[3].
-
Step 1: Catalyst Assembly. In an oven-dried flask, combine potassium phenyltrifluoroborate (PhBF3K, 2.0 eq), Cu(OAc)2·H2O (0.1 eq), DMAP (0.2 eq), and powdered 4Å molecular sieves in anhydrous CH2Cl2.
-
Step 2: Substrate Addition. Add furfuryl alcohol (1.0 eq) to the suspension.
-
Causality: Molecular sieves are critical here to scavenge adventitious water, which would otherwise compete as a nucleophile and prematurely hydrolyze the organoboron species.
-
-
Step 3: Oxidative Coupling. Seal the flask and stir under an oxygen atmosphere for 24 hours at room temperature.
-
Causality: O2 is strictly required to reoxidize the Cu(I) intermediate back to the active Cu(II) species, closing the catalytic cycle.
-
Validation Checkpoint: The persistence of a blue-green tint in the solution upon oxygenation self-validates that the Cu(II) catalytic cycle remains active and has not crashed out as inactive Cu(0).
-
-
Step 4: Isolation. Filter through a plug of Celite, concentrate, and purify via flash column chromatography[3].
Metabolic & Pharmacokinetic Profiling (CYP450 Interactions)
When advancing furan-containing compounds through the drug development pipeline, their metabolic liabilities must be rigorously profiled. Furan rings are notoriously susceptible to oxidative metabolism by hepatic cytochrome P450 enzymes, predominantly CYP2E1 and CYP3A4[4],[5].
Mechanistic Causality in Toxicity: The oxidation typically occurs across the double bonds of the furan ring, generating an unstable epoxide intermediate that rapidly rearranges to cis-2-butene-1,4-dial (BDA)[5]. BDA is a highly reactive, electrophilic dicarbonyl species capable of cross-linking proteins and forming DNA adducts. This is the primary mechanism behind furan-induced hepatotoxicity and genotoxicity[4],[6].
During lead optimization, researchers must conduct in vitro trapping assays (using glutathione or N-acetylcysteine) to quantify the formation of these reactive metabolites. If BDA formation is high, structural modifications—such as substituting the furan ring with a bioisosteric oxazole or tetrahydrofuran—are mandated to improve the safety profile.
Fig 2. CYP450-mediated metabolic bioactivation and detoxification pathway of furan ethers.
Applications in Drug Development & Flavor Science
Beyond its utility as a synthetic building block, 2-(phenoxymethyl)furan has two primary industrial applications:
-
Flavor Chemistry: Historically, furan ethers have been patented and utilized as flavoring agents to impart specific organoleptic properties to foods and beverages. 2-(phenoxymethyl)furan is specifically noted for altering and enhancing roasted, coffee, or tea-like flavor notes in liquid compositions[7],[8].
-
Enzymatic Probe Substrates: Because the furan ring is a known substrate for specific CYP450 isoforms, furfuryl ethers are frequently synthesized as proluciferin probe substrates. These probes are used in bioluminescent high-throughput screening assays to monitor the activity of orphan CYPs and evaluate potential drug-drug interactions (DDIs) early in the discovery phase[9],[10].
References
-
[1] National Center for Biotechnology Information. "2-(Phenoxymethyl)furan | C11H10O2 | CID 3661874". PubChem. Available at:[Link]
-
CSIC Intranet. "4437-23-4 | 2-Phenoxymethyl furan". Hoffman Fine Chemicals. Available at: [Link]
-
[3] Quach, T. and Batey, R.A. "Copper(II)-Catalyzed Ether Synthesis from Aliphatic Alcohols and Potassium Organotrifluoroborate Salts". Amazon AWS Supporting Information. Available at:[Link]
-
[2] Katritzky, A.R., et al. "426 J.C.S. Perkin I". RSC Publishing. Available at: [Link]
-
[7] Winter, M., et al. "US3924015A - Flavoring agent". Google Patents. Available at:
-
[8] Winter, M., et al. "US3952026A - 5-Methyl-furfuryl furfuryl ether". Google Patents. Available at:
-
[4] International Agency for Research on Cancer. "Mechanistic and Other Relevant Data - Some chemicals that cause tumours of the urinary tract in rodents". NCBI Bookshelf. Available at: [Link]
-
[6] Husøy, T., et al. "An in vitro study on the genotoxic effect of substituted furans in cells transfected with human metabolizing enzymes". PubMed. Available at:[Link]
-
[9] "New luciferin-based probe substrates for human CYP26A1". PMC. Available at:[Link]
-
[5] "Furan in heat-treated foods: Formation, exposure, toxicity, and aspects of risk assessment". ResearchGate. Available at:[Link]
-
[10] "Discovery of a Novel Potent Cytochrome P450 CYP4Z1 Inhibitor". ResearchGate. Available at: [Link]
Sources
- 1. 2-(Phenoxymethyl)furan | C11H10O2 | CID 3661874 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Heterocycles in organic synthesis. Part 7. Synthesis of furfuryl derivatives via 2,4,6-trisubstituted pyridinium salts - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
- 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
- 4. Mechanistic and Other Relevant Data - Some chemicals that cause tumours of the urinary tract in rodents - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. An in vitro study on the genotoxic effect of substituted furans in cells transfected with human metabolizing enzymes: 2,5-dimethylfuran and furfuryl alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. US3924015A - Flavoring agent - Google Patents [patents.google.com]
- 8. US3952026A - 5-Methyl-furfuryl furfuryl ether - Google Patents [patents.google.com]
- 9. New luciferin-based probe substrates for human CYP26A1 - PMC [pmc.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
